![molecular formula C8H7ClN2O B1413003 8-Chloro-3,4-dihydro-1,7-naphthyridin-2(1H)-one CAS No. 1388023-56-0](/img/structure/B1413003.png)
8-Chloro-3,4-dihydro-1,7-naphthyridin-2(1H)-one
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Overview
Description
8-Chloro-3,4-dihydro-1,7-naphthyridin-2(1H)-one, also known as 8-Chloro-1,7-naphthyridin-2(1H)-one, is an organic compound that can be used in a variety of scientific applications. It is a colorless solid with a molecular weight of 191.59 g/mol and is insoluble in water. 8-Chloro-1,7-naphthyridin-2(1H)-one is a derivative of the naphthyridine class of compounds and is considered to be a useful intermediate for the synthesis of a variety of other compounds.
Scientific Research Applications
Functionalization through Suzuki–Miyaura Cross-Couplings
The compound also serves as a base for further functionalization. A practical synthesis method has been described, leading to the creation of highly functionalized naphthyridones. This method involves sequential, site-selective Suzuki–Miyaura cross-coupling reactions, showcasing the compound's versatility and potential for creating more complex molecules with specific properties and functions (Montoir, Tonnerre, Duflos, & Bazin, 2014).
Synthesis of Biologically Active Intermediates
Furthermore, this compound is an important intermediate in the synthesis of biologically active molecules. For example, its derivatives are utilized in the synthesis of anticancer drugs. The method involves steps like substitution and hydrolysis, optimizing the synthesis process for better yields and effectiveness (Zhang, Duan, Xiong, Zhuang, & Tang, 2019).
Biomedical Applications
The compound's derivatives, particularly 1,6-naphthyridin-2(1H)-ones, have shown potential in providing ligands for several receptors in the body, indicating their significance in biomedical applications. The diversity of substituents in these compounds and their synthetic methods are crucial for their functionality in biomedical settings (Oliveras et al., 2021).
properties
IUPAC Name |
8-chloro-3,4-dihydro-1H-1,7-naphthyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O/c9-8-7-5(3-4-10-8)1-2-6(12)11-7/h3-4H,1-2H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FINMRUBWGGIOPK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=CN=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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